5-bromo-3-methoxy-1-tosyl-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C15H13BrN2O3S
• Molecular Weight: 381.2 g/mol
• IUPAC Name: 5-bromo-3-methoxy-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C15H13BrN2O3S/c1-10-3-5-12(6-4-10)22(19,20)18-9-14(21-2)13-7-11(16)8-17-15(13)18/h3-9H,1-2H3
• InChI Key: USXCFGDOHQRTKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)Br)OC

Description

5-Bromo-3-methoxy-1-tosyl-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a pyrrolo[2,3-b]pyridine core substituted at positions 1, 3, and 3. The bromine atom at position 5 enhances reactivity for further cross-coupling reactions, while the methoxy group at position 3 and the tosyl (p-toluenesulfonyl) group at position 1 modulate electronic and steric properties. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other bioactive molecules .

Comparison with Similar Compounds

The structural and functional diversity of pyrrolo[2,3-b]pyridine derivatives allows for systematic comparisons. Below, key analogs are analyzed based on substituent effects, synthetic routes, physicochemical properties, and biological relevance.

Substituent Effects at Position 3

Compound Name	Substituent at C3	Key Properties/Applications	Reference
5-Bromo-3-methoxy-1-tosyl-1H-pyrrolo[2,3-b]pyridine	Methoxy (-OCH₃)	Electron-donating group enhances ring electron density; potential for hydrogen bonding .	N/A
5-Bromo-3-(pyridin-3-ylethynyl)-1H-pyrrolo[2,3-b]pyridine (20b)	Ethynylpyridine	Extended π-system improves π-π stacking in protein binding; used in kinase inhibitor studies .
5-Bromo-3-((3-methoxyphenyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine (20c)	3-Methoxyphenyl ethynyl	Combines electron-donating methoxy and ethynyl groups; enhances solubility in polar solvents .
5-Bromo-3-phenyl-1-tosyl-1H-pyrrolo[2,3-b]pyridine (17)	Phenyl	Hydrophobic phenyl group stabilizes interactions in hydrophobic protein pockets .

Key Observations :

• Electron-Donating Groups (e.g., methoxy) : Increase nucleophilicity at adjacent positions, facilitating electrophilic substitutions .
• Ethynyl Groups : Introduce rigidity and extended conjugation, critical for binding to kinase active sites .
• Aromatic Substituents (e.g., phenyl) : Enhance hydrophobic interactions but may reduce solubility .

Substituent Effects at Position 5

Compound Name	Substituent at C5	Key Properties/Applications	Reference
5-Bromo-3-methoxy-1-tosyl-1H-pyrrolo[2,3-b]pyridine	Bromine (-Br)	Bromine enables Suzuki-Miyaura cross-coupling for biaryl synthesis .	N/A
5-(3,4-Dimethoxyphenyl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (11)	3,4-Dimethoxyphenyl	Bulky aryl groups improve binding affinity in FGFR inhibitors; aldehyde allows further derivatization .
5-Phenyl-1H-pyrrolo[2,3-b]pyridin-3-yl nicotinamide (8a)	Phenyl	Aryl groups at C5 enhance π-stacking in nicotinamide-based inhibitors .

Key Observations :

• Bromine : Facilitates cross-coupling reactions (e.g., with boronic acids) to introduce diverse aryl/heteroaryl groups .
• Aryl Groups : Improve target engagement in kinase inhibitors but may require optimization for solubility .

Role of the Tosyl Group at Position 1

The tosyl group (-SO₂C₆H₄CH₃) at N1 serves dual roles:

Protecting Group : Stabilizes the pyrrole nitrogen during synthetic modifications (e.g., Suzuki couplings) .

Electron-Withdrawing Effect : Reduces electron density at the pyrrole ring, directing electrophilic substitutions to specific positions .

Comparison with N1-Modified Analogs :

• 1-Benzyl-5-bromo-1H-pyrrolo[2,3-b]pyridine : The benzyl group increases lipophilicity, favoring blood-brain barrier penetration .
• 1-Butyl-5-bromo-1H-pyrrolo[2,3-b]pyridine: Alkyl chains improve solubility in non-polar solvents but reduce metabolic stability .